![molecular formula C26H30N2O B6074220 1-[4-(benzyloxy)benzyl]-4-(2,3-dimethylphenyl)piperazine](/img/structure/B6074220.png)
1-[4-(benzyloxy)benzyl]-4-(2,3-dimethylphenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[4-(benzyloxy)benzyl]-4-(2,3-dimethylphenyl)piperazine, commonly known as BZP, is a synthetic compound that belongs to the piperazine family. It is a psychoactive drug that has been used as a recreational drug due to its stimulant properties. However, in recent years, BZP has gained attention in the field of scientific research due to its potential therapeutic applications.
Mechanism of Action
BZP works by increasing the levels of dopamine, norepinephrine, and serotonin in the brain. These neurotransmitters are responsible for regulating mood, attention, and motivation. BZP binds to the dopamine and norepinephrine transporters, preventing the reuptake of these neurotransmitters and leading to an increase in their levels in the brain. This results in a feeling of euphoria and increased energy.
Biochemical and Physiological Effects
BZP has been found to have various biochemical and physiological effects on the body. It increases heart rate, blood pressure, and body temperature. It also causes dilation of the pupils and increases the release of glucose and fatty acids into the bloodstream. BZP has been found to have a similar effect on the body as amphetamines.
Advantages and Limitations for Lab Experiments
BZP has several advantages as a research chemical. It is relatively easy to synthesize and is readily available. It is also stable and has a long shelf life. However, BZP has limitations in lab experiments. It has a narrow therapeutic window and can be toxic at high doses. It also has a short half-life, making it difficult to study its long-term effects.
Future Directions
There are several future directions for research on BZP. One area of interest is its potential use in the treatment of neurological disorders such as Parkinson's disease and ADHD. Further studies are needed to determine its efficacy and safety in these applications. BZP's anti-inflammatory properties also make it a promising candidate for the treatment of inflammatory diseases. Additionally, research on BZP's long-term effects and potential for abuse is needed to fully understand its therapeutic potential.
Synthesis Methods
BZP can be synthesized through a multistep process that involves the reaction of 4-(benzyloxy)benzyl chloride with 2,3-dimethylphenylpiperazine in the presence of a base. The resulting compound is then purified through column chromatography to obtain pure BZP.
Scientific Research Applications
BZP has been found to have potential therapeutic applications in the field of medicine. It has been studied for its ability to treat various neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and depression. BZP has also been studied for its anti-inflammatory properties and its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis.
Properties
IUPAC Name |
1-(2,3-dimethylphenyl)-4-[(4-phenylmethoxyphenyl)methyl]piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H30N2O/c1-21-7-6-10-26(22(21)2)28-17-15-27(16-18-28)19-23-11-13-25(14-12-23)29-20-24-8-4-3-5-9-24/h3-14H,15-20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKGVOEWUXFQISV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)CC3=CC=C(C=C3)OCC4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H30N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
386.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.